Cas no 5778-00-7 ( )

• Product Name: &nbsp
• CAS No: 5778-00-7
• MF: C₂₀H₁₃ClO₂
• MW: 320.769024610519
• CID: 947546
• PubChem ID: 264459
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• NSC99563
• NSC-99563
• 5778-00-7
• DTXSID30973359
• (2-benzoylphenyl)(4-chlorophenyl)methanone
•  

• Inchi： 1S/C20H13ClO2/c21-16-12-10-15(11-13-16)20(23)18-9-5-4-8-17(18)19(22)14-6-2-1-3-7-14/h1-13H
• InChI Key： KWJCMHMOURURBS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1=CC=CC=C1C(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 320.06049
• Monoisotopic Mass: 320.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14